Cas no 761455-52-1 (Acetamide,N-(2,4-dihydroxyphenyl)-2,2,2-trifluoro-)

• Product Name: Acetamide,N-(2,4-dihydroxyphenyl)-2,2,2-trifluoro-
• CAS No: 761455-52-1
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 550130
• PubChem ID: 18454996
• Update Time: 2025-04-19

Acetamide,N-(2,4-dihydroxyphenyl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2,4-dihydroxyphenyl)-2,2,2-trifluoro-
• Acetamide, N-(2,4-dihydroxyphenyl)-2,2,2-trifluoro- (9CI)
• N-(2,4-dihydroxy phenyl)-2,2,2-trifluoro-acetamide
• N-(2,4-dihydroxyphenyl)-2,2,2-trifluoroacetamide
• 761455-52-1
• SCHEMBL3294939
• N-(2,4-dihydroxyphenyl)-2,2,2-trifluoro-acetamide

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)7(15)12-5-2-1-4(13)3-6(5)14/h1-3,13-14H,(H,12,15)
• InChI Key： SXTONSAAPWCQDB-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(=CC=1O)O)=O)(F)F

Computed Properties

• Exact Mass: 221.02998
• Monoisotopic Mass: 221.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 69.56